4-Dodecyl-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one

• CAS No.: 97259-72-8
• Molecular Formula: C22H34N2O
• Molecular Weight: 342.5 g/mol
• IUPAC Name: 4-dodecyl-5-methyl-2-phenyl-4H-pyrazol-3-one
• InChI: InChI=1S/C22H34N2O/c1-3-4-5-6-7-8-9-10-11-15-18-21-19(2)23-24(22(21)25)20-16-13-12-14-17-20/h12-14,16-17,21H,3-11,15,18H2,1-2H3
• InChI Key: YVLZXJFEADROFR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCC1C(=NN(C1=O)C2=CC=CC=C2)C

Description

4-Dodecyl-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one is a chemical compound with the molecular formula C22H34N2O and a molecular weight of 342.51816 . This compound belongs to the class of pyrazolones, which are known for their diverse biological activities and applications in various fields.

Preparation Methods

The synthesis of 4-Dodecyl-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one involves several steps. One common method includes the reaction of 5-methyl-2-phenyl-2,4-dihydro-3H-pyrazol-3-one with dodecyl bromide under basic conditions to introduce the dodecyl group . The reaction typically requires a solvent such as ethanol or methanol and a base like potassium carbonate. The reaction mixture is heated under reflux for several hours to ensure complete conversion.

Chemical Reactions Analysis

4-Dodecyl-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding pyrazolone derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced pyrazolone derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the phenyl ring, using electrophilic aromatic substitution reagents like nitrating agents or halogenating agents.

Scientific Research Applications

4-Dodecyl-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Medicine: Pyrazolones, in general, have been studied for their anti-inflammatory, analgesic, and antipyretic properties. This compound may have similar potential, although specific studies on its medical applications are limited.

Industry: It can be used in the development of new materials, such as polymers and surfactants, due to its amphiphilic nature.

Mechanism of Action

The mechanism of action of 4-Dodecyl-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one is not well-documented. based on the known mechanisms of similar pyrazolone compounds, it is likely to interact with various molecular targets, including enzymes and receptors. The compound may exert its effects through the modulation of oxidative stress, inhibition of inflammatory pathways, and interaction with cellular signaling pathways .

Comparison with Similar Compounds

4-Dodecyl-2,4-dihydro-5-methyl-2-phenyl-3H-pyrazol-3-one can be compared with other pyrazolone derivatives such as:

3-Methyl-1-phenyl-2-pyrazolin-5-one: Known for its anti-inflammatory and analgesic properties.

5-Methyl-2-phenyl-4-(4-toluidinomethylene)-2,4-dihydro-3H-pyrazol-3-one: Used in various chemical reactions and as a reagent in organic synthesis.

The uniqueness of this compound lies in its long dodecyl chain, which imparts amphiphilic properties, making it suitable for applications in material science and surfactant development .